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Compound of Interest

Compound Name: (2R)-2-hydroxy-3-methylbutanoate

Cat. No.: B1240307

Get Quote

An In-depth Technical Guide to the Physical Properties of (2R)-2-hydroxy-3-methylbutanoate
and its Derivatives

This guide provides a comprehensive overview of the physical and chemical properties of

(2R)-2-hydroxy-3-methylbutanoic acid and its common ester derivatives, tailored for

researchers, scientists, and professionals in drug development.

Chemical Identity and Physical Properties
(2R)-2-hydroxy-3-methylbutanoate can refer to the anionic form of (2R)-2-hydroxy-3-

methylbutanoic acid or its ester derivatives. For clarity, this guide presents data on the parent

carboxylic acid and its methyl and ethyl esters.

Table 1: Physical Properties of (2R)-2-hydroxy-3-methylbutanoic Acid and its Esters
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Property
(2R)-2-hydroxy-3-
methylbutanoic
acid

(R)-Methyl 2-
hydroxy-3-
methylbutanoate

Ethyl 2-hydroxy-3-
methylbutanoate

CAS Number 17407-56-6[1][2] 90244-32-9 2441-06-7[3]

Molecular Formula C₅H₁₀O₃[1][2] C₆H₁₂O₃ C₇H₁₄O₃[3]

Molecular Weight 118.13 g/mol [1][2] 132.16 g/mol 146.18 g/mol [3]

Melting Point 64-67 °C[1] Not Available Not Available

Boiling Point
237.6±13.0 °C

(Predicted)[1]
165.6°C at 760 mmHg

112-114 °C (at 110

Torr)[1]

Density
1.136±0.06 g/cm³

(Predicted)[1]
1.021 g/cm³

1.002±0.06 g/cm³

(Predicted)[1]

Water Solubility 350 mg/mL Soluble
6.122e+004 mg/L

(Estimated)

Appearance Solid Liquid or Solid
Colorless to pale

yellow liquid (est)

Metabolic Significance
2-Hydroxy-3-methylbutyric acid is an endogenous metabolite. It originates from the metabolism

of branched-chain amino acids (valine, leucine, and isoleucine) and is also linked to

ketogenesis. Its presence and concentration in biological fluids can be indicative of certain

metabolic states or diseases, such as phenylketonuria and maple syrup urine disease. Recent

studies also suggest its potential application in the prevention and/or treatment of

atherosclerosis.

Diagram 1: Metabolic Origin of 2-Hydroxy-3-methylbutyric acid
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Caption: Metabolic pathways leading to the formation of (2R)-2-hydroxy-3-methylbutanoic acid.

Experimental Protocols
The following sections detail generalized experimental procedures for determining the key

physical properties of (2R)-2-hydroxy-3-methylbutanoic acid and its derivatives.

Determination of Melting Point
This protocol is suitable for the solid carboxylic acid.

Principle: The melting point is the temperature at which a substance transitions from a solid to

a liquid phase. A sharp melting range typically indicates a pure compound.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Heating medium (e.g., mineral oil)

Mortar and pestle
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Procedure:

Sample Preparation: A small amount of the crystalline solid is finely ground using a mortar

and pestle.

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.

The tube is then tapped gently to pack the sample into the sealed end, aiming for a sample

height of 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb. This assembly is then placed in the heating bath of the

melting point apparatus.[4][5]

Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the

expected melting point. The heating rate is then reduced to 1-2 °C per minute to allow for

accurate determination.[6]

Observation: The temperature at which the first drop of liquid appears (T1) and the

temperature at which the entire solid mass turns into a clear liquid (T2) are recorded. The

melting range is reported as T1-T2.[5]

Diagram 2: Workflow for Melting Point Determination
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Caption: Experimental workflow for determining the melting point of a solid organic compound.

Determination of Boiling Point
This protocol is suitable for the liquid ester derivatives.

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.
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Apparatus:

Thiele tube or similar heating apparatus

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating medium (e.g., mineral oil)

Procedure:

Sample Preparation: A small volume (a few milliliters) of the liquid sample is placed into a

small test tube.[7]

Capillary Insertion: A capillary tube, sealed at one end, is placed into the test tube with the

open end downwards.[7]

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

heating bath (Thiele tube).

Heating: The apparatus is heated gently. As the temperature rises, air trapped in the capillary

tube will be expelled, seen as a slow stream of bubbles.[8]

Observation: Upon further heating, the liquid will start to boil, and a rapid and continuous

stream of bubbles will emerge from the capillary tube. At this point, heating is stopped.[9]

Measurement: The liquid is allowed to cool. The temperature at which the bubbling stops and

the liquid begins to be drawn into the capillary tube is recorded as the boiling point.[9]

Determination of Aqueous Solubility
Principle: Solubility is the maximum concentration of a solute that can dissolve in a solvent at a

given temperature to form a saturated solution.

Apparatus:
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Vials or test tubes with closures

Analytical balance

Shaker or magnetic stirrer

Temperature-controlled bath

Centrifuge or filtration apparatus

Analytical instrument for quantification (e.g., HPLC, UV-Vis spectrophotometer)

Procedure (Shake-Flask Method):

Sample Preparation: An excess amount of the solid or liquid compound is added to a known

volume of water in a vial.[10]

Equilibration: The vials are sealed and placed in a temperature-controlled shaker or stirrer.

They are agitated for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The samples are allowed to stand to let undissolved solid settle. If

necessary, centrifugation or filtration is used to separate the solid phase from the saturated

solution. Care must be taken to avoid temperature changes during this step.

Quantification: The concentration of the dissolved solute in the clear supernatant or filtrate is

determined using a suitable analytical technique.

Calculation: The solubility is expressed in units such as mg/mL or mol/L.

Diagram 3: Logical Steps for Solubility Determination
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Caption: Logical flow for the experimental determination of solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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